2-[3-{2-[(3,4-dimethoxyphenethyl)amino]-2-oxoethyl}-2,4-dioxothieno[3,2-d]pyrimidin-1(2H,4H)-yl]-N-(4-ethylphenyl)acetamide

• CAS RN: 865655-32-9
• Molecular Formula: C28H30N4O6S
• Molecular Weight: 550.63
• IUPAC Name: 2-[3-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl]-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C28H30N4O6S/c1-4-18-5-8-20(9-6-18)30-25(34)17-31-21-12-14-39-26(21)27(35)32(28(31)36)16-24(33)29-13-11-19-7-10-22(37-2)23(15-19)38-3/h5-10,12,14-15H,4,11,13,16-17H2,1-3H3,(H,29,33)(H,30,34)
• InChI Key: WQTPYFPVPBKPDW-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC(=O)NCCC4=CC(=C(C=C4)OC)OC)SC=C3
• solubility: not available

Description

The compound “2-[3-{2-[(3,4-dimethoxyphenethyl)amino]-2-oxoethyl}-2,4-dioxothieno[3,2-d]pyrimidin-1(2H,4H)-yl]-N-(4-ethylphenyl)acetamide” is a complex organic molecule. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. The compound also contains a thieno[3,2-d]pyrimidin-1(2H,4H)-yl group, which is a bicyclic group containing a thiophene and a pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups and rings. These include a pyrimidine ring, a thiophene ring, an amide group, and several methoxy groups.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Heterocyclic Compound Synthesis: Research has shown that thiophene and pyrimidine derivatives, closely related to the compound , can be synthesized using innovative methods, such as microwave irradiation. These methods offer advantages in terms of reaction speed and efficiency, with potential applications in drug discovery and development (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).
• Antimicrobial Agents: Some derivatives of thiophene and pyrimidine have been synthesized and evaluated for their antimicrobial activities. These compounds have shown promise as antibacterial and antifungal agents, suggesting the potential for developing new antimicrobial drugs (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Safety and Hazards

The safety and hazards associated with this compound are not available in the retrieved data. As with any chemical compound, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and adherence to safe laboratory practices.